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Compound of Interest

Compound Name: 4-Bromo-3-chloroaniline

Cat. No.: B1265746 Get Quote

Technical Guide: 4-Bromo-3-chloroaniline
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromo-3-chloroaniline is an important halogenated aromatic amine with the chemical

formula C₆H₅BrClN.[1] Its structure consists of a benzene ring substituted with a bromine atom

at the fourth position, a chlorine atom at the third position, and an amino group at the first

position. This compound serves as a crucial building block and intermediate in the synthesis of

a variety of organic molecules, particularly in the pharmaceutical and dye industries.[2][3] Its

utility in biochemical research, for instance in studying enzyme interactions, further

underscores its significance.[2] This guide provides a comprehensive overview of the chemical

and physical properties, synthesis, and experimental protocols related to 4-Bromo-3-
chloroaniline.

Chemical and Physical Properties
The key physicochemical properties of 4-Bromo-3-chloroaniline are summarized in the table

below, providing a quick reference for researchers.
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Property Value Source

IUPAC Name 4-bromo-3-chloroaniline [1][4][5]

CAS Number 21402-26-6 [1][2][4]

Molecular Formula C₆H₅BrClN [1][2][4][5]

Molecular Weight 206.47 g/mol [2][4]

Appearance
White to light yellow powder or

crystalline material
[2]

Melting Point 59.0-74.0 °C [2][5]

Density 1.722 ± 0.06 g/cm³ [2]

Solubility
Soluble in methanol, ethanol,

acetone, and dichloromethane
[2]

InChI
InChI=1S/C6H5BrClN/c7-5-2-

1-4(9)3-6(5)8/h1-3H,9H2
[1][4]

InChIKey
QLYHPNUFNZJXOQ-

UHFFFAOYSA-N
[1][4][5]

SMILES C1=CC(=C(C=C1N)Cl)Br [4]

Spectroscopic Data
The structural elucidation and characterization of 4-Bromo-3-chloroaniline are typically

achieved through various spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to determine the chemical environment of the hydrogen and carbon atoms, respectively,

confirming the substitution pattern on the aromatic ring.

Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups

present in the molecule, such as the N-H stretching vibrations of the amino group and the C-

H and C-C vibrations of the aromatic ring.[2]
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Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight

of the compound and to study its fragmentation pattern, which aids in structural confirmation.

[2]

Synthesis of 4-Bromo-3-chloroaniline
Several synthetic routes to 4-Bromo-3-chloroaniline have been reported. A common and

effective method involves the bromination of 3-chloroaniline.

Experimental Protocol: Bromination of 3-Chloroaniline
This protocol describes the synthesis of 4-Bromo-3-chloroaniline starting from m-

chloroaniline using N-bromosuccinimide (NBS) as the brominating agent.

Materials:

m-Chloroaniline

N-Bromosuccinimide (NBS)

Dimethylformamide (DMF)

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Prepare a solution of m-chloroaniline (1 equivalent) in DMF in a round-bottom flask.

In a separate flask, dissolve NBS (1.0 equivalent) in DMF.

At room temperature, add the DMF solution of m-chloroaniline dropwise to the DMF solution

of NBS with continuous stirring.

After the addition is complete, continue stirring the reaction mixture for 3 hours at room

temperature.
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Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, dilute the reaction mixture with ethyl acetate.

Wash the organic layer twice with brine.

Separate the organic phase and dry it over anhydrous Na₂SO₄.

Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude

product.

The resulting brown solid is 4-bromo-3-chloroaniline, which can be further purified if

necessary. This method typically yields the product in the range of 90-92%.[3]

Applications in Research and Development
4-Bromo-3-chloroaniline is a versatile intermediate with applications in several areas:

Pharmaceutical Synthesis: It serves as a precursor for the synthesis of various biologically

active molecules, including potential anti-cancer and anti-inflammatory agents.[2]

Dye and Pigment Industry: The compound is used in the production of azo dyes.[2]

Biochemical Research: It has been identified as an inhibitor of cytochrome P450 enzymes,

specifically CYP1A2 and CYP2C9, making it a useful tool for studying drug metabolism

pathways and potential drug-drug interactions.[2]

Safety and Handling
4-Bromo-3-chloroaniline is a hazardous chemical and must be handled with appropriate

safety precautions.

Hazards: It is harmful if swallowed, inhaled, or absorbed through the skin.[2][4] It may cause

damage to organs through prolonged or repeated exposure.[4]

Personal Protective Equipment (PPE): Always wear protective gloves, chemical safety

goggles, and a lab coat when handling this compound.[6] Work in a well-ventilated area or

under a chemical fume hood.[6]
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First Aid:

Skin Contact: Wash off immediately with plenty of soap and water.[6][7]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes and seek

medical advice.[6][7]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

[6]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[6]

Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.

[6]

Disposal: Dispose of the chemical and its container in accordance with local, regional, and

national regulations at an approved waste disposal plant.[6][8]

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling 4-Bromo-3-chloroaniline.[2]

Visualizations
Structural Formula
Caption: Structural formula of 4-Bromo-3-chloroaniline.
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Caption: Synthesis workflow for 4-Bromo-3-chloroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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